N-Methyl-N-[(4-pyrrolidin-3-yloxypyridin-2-yl)methyl]propan-2-amine;trihydrochloride

• IUPAC Name: N-methyl-N-[(4-pyrrolidin-3-yloxypyridin-2-yl)methyl]propan-2-amine;trihydrochloride
• InChI: InChI=1S/C14H23N3O.3ClH/c1-11(2)17(3)10-12-8-13(5-7-16-12)18-14-4-6-15-9-14;;;/h5,7-8,11,14-15H,4,6,9-10H2,1-3H3;3*1H
• InChI Key: IMOCXNIMMUWXHN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C)CC1=NC=CC(=C1)OC2CCNC2.Cl.Cl.Cl
• Molecular Formula: C14H26Cl3N3O
• Molecular Weight: 358.7 g/mol

Description

The compound contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a common scaffold in medicinal chemistry and is used to obtain compounds for the treatment of human diseases.

Synthesis Analysis

The synthesis of pyrrolidine derivatives can be achieved through two main strategies: ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The pyrrolidine ring in the molecule contributes to its three-dimensional structure due to the non-planarity of the ring. The different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its specific structure. Pyrrolidine derivatives can have a wide range of properties depending on their substituents.

Scientific Research Applications

Antibacterial Activity

The pyrrolidine ring has been widely used by medicinal chemists due to its unique properties. In terms of antibacterial activity, EN300-345047 exhibits promising potential. Researchers have synthesized various derivatives of this compound, exploring the influence of N′-substituents and 4′-phenyl substituents on its efficacy. .

Antifungal Properties

EN300-345047’s pyrrolidine ring also contributes to its antifungal effects. .

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Pyrrolidine derivatives can have various biological activities, and their mechanism of action often involves binding to proteins in a way that depends on the specific stereochemistry of the molecule.

Future Directions

Pyrrolidine derivatives continue to be an area of interest in drug discovery due to their versatile structure and wide range of biological activities. Future research may focus on developing new synthetic methods and exploring new biological activities of these compounds.